4-(1,3-benzodioxol-5-yl)pyridin-2-amine

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)pyridin-2-amine
• InChI: InChI=1S/C12H10N2O2/c13-12-6-9(3-4-14-12)8-1-2-10-11(5-8)16-7-15-10/h1-6H,7H2,(H2,13,14)
• InChI Key: IIQJMXVAZRVBLC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NC=C3)N
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol

Description

4-(1,3-Benzodioxol-5-yl)pyridin-2-amine is a heterocyclic compound featuring a pyridine ring substituted with an amine group at position 2 and a 1,3-benzodioxole moiety at position 4 (Figure 1). Its molecular formula is C₁₂H₁₀N₂O₂, with a molecular weight of 214.22 g/mol.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Reference
4-(1,3-Benzodioxol-5-yl)pyridin-2-amine	2-Amino, 4-benzodioxole	C₁₂H₁₀N₂O₂	214.22
5-(Pyridin-4-yl)thiazol-2-amine	Thiazole core, pyridin-4-yl	C₈H₇N₃S	177.23
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	2-Methoxy, bipyridine	C₁₁H₁₁N₃O	201.23
5-(4-Methoxyphenyl)pyrimidin-2-amine	Pyrimidine core, 4-methoxyphenyl	C₁₁H₁₁N₃O	201.23
4-Methyl-5-(pyrrolidin-2-yl)pyridin-2-amine	Pyrrolidine, methyl substituent	C₁₀H₁₅N₃	177.25

Key Observations :

• Electron-Donating vs.
• Ring Systems : Pyridine-2-amine derivatives (e.g., ) exhibit planar aromaticity, whereas pyrimidine analogs (e.g., ) introduce additional nitrogen atoms, altering hydrogen-bonding capacity.

Key Observations :

• The target compound’s synthesis likely parallels methods used for biphenylpyridine analogs, such as palladium-catalyzed cross-coupling .
• Halogenated intermediates (e.g., bromobenzodioxole) are critical for regioselective functionalization .

Physicochemical and Pharmacological Insights

• Solubility : The benzodioxole moiety may improve lipid solubility compared to polar substituents like methoxy or pyrimidine .